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For Researchers, Scientists, and Drug Development Professionals

Introduction
The complement system is a critical component of the innate immune system, playing a vital

role in host defense against pathogens and in the clearance of immune complexes and

apoptotic cells. The classical pathway of the complement system is initiated by the C1 complex,

which consists of C1q, C1r, and C1s. C1s, a serine protease, is the effector component of the

C1 complex.[1][2][3] Upon activation, C1s cleaves complement components C4 and C2,

leading to the formation of the C3 convertase (C4b2a), a crucial amplification step in the

complement cascade.[1][4] This cascade ultimately results in the formation of the Membrane

Attack Complex (MAC), which can lead to cell lysis.[5][6] Dysregulation of the classical

complement pathway is implicated in the pathogenesis of various autoimmune and

inflammatory diseases.[1][4]

Complement C1s-IN-1 is a potent and selective small molecule inhibitor of the C1s protease.

[7] Its high specificity makes it a valuable tool for investigating the role of the classical

complement pathway in various biological processes and for the development of novel

therapeutics targeting complement-mediated diseases.[5][6] These application notes provide

detailed protocols for the use of Complement C1s-IN-1 in cell-based assays to monitor and

quantify the inhibition of the classical complement pathway.
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Complement C1s-IN-1 specifically targets the enzymatic activity of activated C1s. By inhibiting

C1s, the inhibitor prevents the cleavage of C4 and C2, thereby blocking the formation of the C3

convertase and all subsequent downstream events of the classical complement pathway,

including the formation of the lytic MAC.[5][6]
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Experimental Workflow

Seed target cells in a
96-well plate

Sensitize cells with
antibody (optional)
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Complement C1s-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12391935?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6832932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6832932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10872613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10872613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10872613/
https://pubmed.ncbi.nlm.nih.gov/12396001/
https://pubmed.ncbi.nlm.nih.gov/12396001/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.1015128/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.1015128/full
https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c00348
https://pmc.ncbi.nlm.nih.gov/articles/PMC10184130/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10184130/
https://www.medchemexpress.com/complement-c1s-in-1.html
https://www.benchchem.com/product/b12391935#how-to-use-complement-c1s-in-1-in-cell-based-assays
https://www.benchchem.com/product/b12391935#how-to-use-complement-c1s-in-1-in-cell-based-assays
https://www.benchchem.com/product/b12391935#how-to-use-complement-c1s-in-1-in-cell-based-assays
https://www.benchchem.com/product/b12391935#how-to-use-complement-c1s-in-1-in-cell-based-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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